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Compound of Interest

Compound Name: 2-Amino-N-isopropylacetamide

Cat. No.: B117494

Technical Support Center: 2-Amino-N-
Isopropylacetamide

This guide provides essential safety information, handling protocols, and storage requirements
for 2-Amino-N-isopropylacetamide and its hydrochloride salt. It is intended for researchers,
scientists, and drug development professionals.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 2-Amino-N-isopropylacetamide?

Al: 2-Amino-N-isopropylacetamide is considered hazardous. The primary hazards include:
o Skin irritation[1]

e Serious eye irritation[1]

e May cause respiratory irritation[1][2]

e Some sources also indicate it can be toxic if swallowed, in contact with skin, or if inhaled,
and may cause severe skin burns and eye damage.[2]

Q2: What personal protective equipment (PPE) is required when handling this compound?
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A2: Appropriate PPE is crucial to ensure safety. Always wear:

Protective gloves: Inspect gloves prior to use and use proper removal techniques.[1][2]

o Eye/face protection: Tightly fitting safety goggles or a face shield (8-inch minimum) are
recommended.[1][2]

o Protective clothing: Wear suitable protective clothing to prevent skin contact.[1]

o Respiratory protection: If ventilation is inadequate or if you are handling fine powders that
may become airborne, use a NIOSH (US) or EN 166 (EU) approved respirator.[2]

Q3: What are the proper storage conditions for 2-Amino-N-isopropylacetamide?

A3: Store the compound in a tightly-closed container in a cool, dry, and well-ventilated area.[1]
[3] Keep it away from incompatible substances and sources of ignition.[1][2] For long-term
storage, a cool, dry place is recommended.[1] Some suppliers suggest storing it under an inert
atmosphere at room temperature.[4][5]

Q4: What should | do in case of accidental exposure?
A4: Immediate action is necessary in case of exposure:

e If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.[1]

« Ifin eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

« If inhaled: Remove to fresh air and keep at rest in a position comfortable for breathing. Call a
poison center or doctor if you feel unwell.[1]

« If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Immediately call a POISON CENTER or doctor/physician.[2]

Q5: How should I dispose of 2-Amino-N-isopropylacetamide waste?
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A5: Dispose of contents and container to an approved waste disposal plant.[1] Consult local,

state, and federal regulations for proper disposal procedures. Do not let the product enter

drains.

Troubleshooting Guide

Issue Possible Cause

Recommended Action

Caking or clumping of the solid  Improper storage (exposure to

material moisture)

Ensure the container is tightly
sealed and stored in a cool,
dry place.[1] If caking is minor,
the product may still be usable,
but re-testing for purity is

recommended.

Irritation to skin or respiratory o
) ) Inadequate PPE or ventilation
tract during handling

Always handle the compound
in a well-ventilated area or
under a chemical fume hood.
[1][6] Ensure you are wearing
the correct PPE, including
gloves, eye protection, and
respiratory protection if

necessary.[1][2]

Spill of the compound Accidental mishandling

For minor spills, prevent further
leakage if safe to do so.
Vacuum, sweep up, or absorb
with an inert material and
place it into a suitable disposal
container.[1] For major spills,
evacuate the area and follow

emergency procedures.

Quantitative Data Summary
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Property Value Source
Molecular Formula C5H12N20 [718]
Molecular Weight 116.16 g/mol [8]
Molecular Formula
_ C5H13CIN20 [3]
(Hydrochloride Salt)
Molecular Weight
) 152.62 g/mol [3]
(Hydrochloride Salt)
Appearance White to off-white solid [3]
Room temperature, keep dry
Storage Temperature [3]
and cool

Note: Occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) are not available for
this compound.[1]

Experimental Protocols

General Protocol for Handling Solid 2-Amino-N-
isopropylacetamide

This protocol outlines the general steps for safely handling 2-Amino-N-isopropylacetamide
powder in a laboratory setting.

e Preparation:
o Ensure the work area is clean and uncluttered.
o Work in a well-ventilated area, preferably within a chemical fume hood.[6]
o Don the appropriate PPE: lab coat, safety goggles, and chemical-resistant gloves.[1][2]
o Have an eyewash station and safety shower readily accessible.[1]

e Weighing and Dispensing:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/533849
https://www.scbt.com/p/2-amino-n-isopropylacetamide-67863-05-2
https://www.scbt.com/p/2-amino-n-isopropylacetamide-67863-05-2
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0958103.htm?N=India
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0958103.htm?N=India
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0958103.htm?N=India
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0958103.htm?N=India
https://aksci.com/sds/9142CL_SDS.pdf
https://www.benchchem.com/product/b117494?utm_src=pdf-body
https://www.benchchem.com/product/b117494?utm_src=pdf-body
https://www.benchchem.com/product/b117494?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC223170250&countryCode=US&language=en
https://aksci.com/sds/9142CL_SDS.pdf
https://www.opcw.org/sites/default/files/documents/ADM/PSB/Tender/75-31-0_isopropylamine.pdf
https://aksci.com/sds/9142CL_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o Before opening, allow the container to reach room temperature to prevent moisture
condensation.

o Carefully open the container, avoiding the creation of dust.

o Use a clean spatula to dispense the required amount of the compound onto a weigh boat
or into a suitable container.

o Minimize the generation of dust during transfer.[1]

[¢]

Tightly reseal the container immediately after use.[1]

e Post-Handling:

o Clean any residual powder from the work surface using a damp cloth or by gentle
vacuuming.

o Dispose of any contaminated materials (e.g., weigh boats, gloves) in a designated
chemical waste container according to institutional and local regulations.[1]

o Wash hands thoroughly with soap and water after handling is complete.[1]

Visualizations
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Caption: Workflow for the safe handling and storage of 2-Amino-N-isopropylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [how to handle and store 2-Amino-N-isopropylacetamide
safely]. BenchChem, [2025]. [Online PDF]. Available at:
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isopropylacetamide-safely]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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